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Compound of Interest

Compound Name: 5-Bromopentyl acetate

Cat. No.: B044996

This guide provides a comprehensive overview of 5-Bromopentyl acetate, a versatile reagent
in organic synthesis. It is intended for researchers, scientists, and professionals in the field of
drug development and chemical synthesis. This document details its chemical structure,
properties, synthesis, and key applications, presenting data in a clear and accessible format.

Chemical Identity and Structure

5-Bromopentyl acetate is an organic compound classified as a bromoalkyl ester. Its
systematic IUPAC name is 5-bromopentyl acetate.[1][2] It is also known by several
synonyms, including 1-Acetoxy-5-bromopentane and 5-Bromoamyl acetate.[1][2] The presence
of both a bromine atom and an acetate ester functional group makes it a useful bifunctional
building block in the synthesis of more complex molecules.[1]

Molecular Structure:

Chemical Formula: C7H13BrO2[2][3]

Linear Formula: CH3zCO2(CHz)sBr

SMILES: CC(=0)OCCCCCBI[1][2]

InChl Key: JIHILQWUVZUKCH-UHFFFAOY SA-N[1][2]

Physicochemical Properties
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5-Bromopentyl acetate is a clear, colorless to light yellow liquid.[1][3] A summary of its key

physical and chemical properties is presented in the table below for easy reference.

Property Value Source

Molecular Weight 209.08 g/mol [4]

Appearance (-Jleér colorless to light yellow o
liquid

Density 1.255 g/mL at 25 °C

Boiling Point 109-110 °C at 15 mmHg

224.1 °C at 760 mmHg [1]

Flash Point 111.3°C [1]

Refractive Index n20/D 1.462

Solubility in Water

Slightly soluble

[1]3]

Vapor Pressure

0.0929 mmHg at 25 °C

[1]3]

Synthesis of 5-Bromopentyl Acetate

A common and efficient method for the synthesis of 5-Bromopentyl acetate involves the

acetylation of 5-bromo-1-pentanol using acetic anhydride.

Experimental Protocol:

The following protocol describes a laboratory-scale synthesis of 5-Bromopentyl acetate:

o Reaction Setup: To a reaction flask, add 33.4 g (200 mmol) of 5-bromo-1-pentanol, 25.4 g

(240 mmol) of anhydrous sodium carbonate, 2.4 g (20 mmol) of N,N-dimethyl-4-
aminopyridine (DMAP), and 200 mL of toluene.[5]

« Addition of Reagent: While stirring the mixture under ice cooling, add 22.5 g (220 mmol) of

acetic anhydride dropwise.[5]
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e Reaction: After the dropwise addition is complete, continue to stir the mixture for 1 hour
under ice cooling.[5]

o Workup: The resulting reaction mixture is washed successively with water (twice), dilute
hydrochloric acid, and then with water again.[5]

« |solation: The toluene is distilled off under reduced pressure to yield 41.8 g of 5-
bromopentyl acetate, resulting in a quantitative yield.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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